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Compound of Interest

Compound Name: N-Methylhex-5-en-1-amine

Cat. No.: B123507 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate and essential

safety protocols, operational guidance, and disposal plans for N-Methylhex-5-en-1-amine,

ensuring the protection of laboratory personnel and the environment.

Chemical Identifier:

Name: N-Methylhex-5-en-1-amine

CAS Number: 55863-02-0

Molecular Formula: C₇H₁₅N

Hazard Summary: N-Methylhex-5-en-1-amine is a hazardous chemical with the following

classifications:

Signal Word: Danger

Hazard Statements:

H225: Highly flammable liquid and vapor.

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling N-Methylhex-5-en-1-amine due to its

corrosive and flammable nature. The following table summarizes the required PPE.
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Protection Type Specific Recommendations Rationale

Hand Protection

Wear robust, chemical-

resistant gloves. Butyl rubber,

neoprene, or Viton™ gloves

are recommended. Nitrile

gloves are not recommended

as they offer poor resistance to

amines.

Prevents severe skin burns

and irritation upon contact.

Eye and Face Protection

Chemical splash goggles are

mandatory. A full-face shield

should be worn when there is

a significant risk of splashing.

Protects against severe eye

damage and irritation from

splashes or vapors.

Skin and Body Protection

A fully-buttoned, chemical-

resistant lab coat must be

worn. Consider a chemical-

resistant apron and boots for

larger quantities or when

splashing is likely.

Protects skin from burns and

irritation.

Respiratory Protection

All work should be conducted

in a certified laboratory

chemical fume hood. If there is

a risk of aerosol generation or

high vapor concentrations, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Prevents respiratory tract

irritation from inhaling vapors.

Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure a safe

laboratory environment.

Handling:
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Designated Area: Conduct all work with N-Methylhex-5-en-1-amine in a designated and

clearly marked area, such as a chemical fume hood.

Ventilation: Ensure adequate ventilation to keep vapor concentrations below exposure limits.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use

non-sparking tools.

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

Spill Kit: Maintain a spill kit rated for flammable and corrosive liquids in the immediate work

area.

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.

Incompatibilities: Store away from strong oxidizing agents, acids, and sources of ignition.

Temperature: Store in a refrigerator.

Disposal Plan
The disposal of N-Methylhex-5-en-1-amine and its contaminated materials must be handled

as hazardous waste.

Waste Collection:

Container: Collect all waste, including empty containers and contaminated materials (e.g.,

gloves, absorbent pads), in a clearly labeled, compatible hazardous waste container. A

polyethylene container is a suitable option.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name.

Segregation: Do not mix with other waste streams unless compatibility is confirmed.
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Disposal Procedure:

Storage: Store the sealed hazardous waste container in a designated, secure, and well-

ventilated area, away from incompatible materials.

Pickup: Arrange for the collection of the hazardous waste by the institution's Environmental

Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.

Regulations: Follow all institutional, local, state, and federal regulations for hazardous waste

disposal. Do not dispose of down the drain or in the regular trash.

Experimental Workflow: Safe Handling of N-
Methylhex-5-en-1-amine
The following diagram outlines the standard workflow for safely handling N-Methylhex-5-en-1-
amine in a laboratory setting.
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Caption: Workflow for Safe Handling of N-Methylhex-5-en-1-amine.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling N-
Methylhex-5-en-1-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123507#personal-protective-equipment-for-handling-
n-methylhex-5-en-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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